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Compound of Interest

Compound Name: 2-Acetamidoacetyl chloride

CAS No.: 72952-59-1

Cat. No.: B3152175

Get Quote

Executive Summary
2-Acetamidoacetyl chloride (also known as N-acetylglycyl chloride) is a reactive acyl chloride

derivative of N-acetylglycine. It serves as a critical electrophilic intermediate in organic

synthesis, particularly in the introduction of the acetamidoacetyl (

) moiety into peptides and heterocyclic scaffolds.

While often generated in situ due to its sensitivity to moisture and tendency to cyclize into 2-

methyl-5-oxazolone (azlactone), the isolated compound (CAS 72952-59-1) allows for precise

stoichiometric control in nucleophilic acyl substitutions. This guide details the structural

properties, synthesis protocols, and mechanistic considerations required to utilize this reagent

effectively in drug development workflows.
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Parameter Detail

Chemical Name 2-Acetamidoacetyl chloride

Synonyms
N-Acetylglycyl chloride; Acetylaminoacetyl

chloride

CAS Number 72952-59-1

Molecular Formula

Molecular Weight 135.55 g/mol

SMILES CC(=O)NCC(=O)Cl

Structural Analysis
The molecule features two carbonyl centers: an amide carbonyl (stable) and an acyl chloride

carbonyl (highly reactive). The proximity of the amide oxygen to the acyl chloride carbon

creates a predisposition for intramolecular cyclization, a key stability challenge (see Section 4).

Synthesis & Generation Protocol
Objective: Synthesize 2-acetamidoacetyl chloride from N-acetylglycine with high purity for

immediate downstream coupling.

Reagents & Equipment
Precursor: N-Acetylglycine (CAS 543-24-8), dry.

Reagent: Thionyl Chloride (

), freshly distilled or high-purity grade.

Solvent: Thionyl chloride (neat) or dry Dichloromethane (DCM).

Atmosphere: Dry Nitrogen (

) or Argon.
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Step-by-Step Protocol
Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a reflux

condenser topped with a

drying tube or inert gas line.

Addition: Charge the flask with N-Acetylglycine (1.0 eq).

Chlorination: Add Thionyl Chloride (3.0 – 5.0 eq) dropwise at

. The excess

acts as the solvent.

Note: Catalytic DMF (1-2 drops) may accelerate the reaction but can complicate

purification if the product is to be isolated.

Reaction: Allow the mixture to warm to room temperature. Stir for 2–4 hours.

Observation: The suspension should become a clear solution as the carboxylic acid

converts to the acid chloride. Evolution of

and

gas will be observed.

Isolation:

Remove excess

under reduced pressure (rotary evaporator) at

.

Add dry toluene and re-evaporate (azeotropic removal of residual

).

Result: The residue is the crude 2-acetamidoacetyl chloride, typically a pale yellow solid

or viscous oil.
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Storage: Use immediately. If storage is necessary, keep under inert gas at

.

Synthesis Workflow Diagram
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Figure 1: Synthesis workflow for 2-Acetamidoacetyl chloride via Thionyl Chloride mediated

chlorination.

Reactivity & Mechanism of Action
The utility of 2-acetamidoacetyl chloride lies in its dual reactivity.[1] It acts as a standard

electrophile but is prone to cyclization. Understanding this competition is vital for yield

optimization.

Pathway A: Nucleophilic Acyl Substitution (Desired)
In the presence of a nucleophile (e.g., a primary amine

), the chloride is displaced to form the amide bond. This is the standard pathway for peptide
coupling or derivatization.

Pathway B: Azlactone Formation (Competing)
Under basic conditions or elevated temperatures, the amide oxygen attacks the acyl chloride

carbon, eliminating HCl to form 2-methyl-5-oxazolone (an azlactone). While azlactones are also
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activated intermediates, they can racemize (if chiral centers were present) or react differently

than the linear chloride.

Mechanistic Pathway Diagram
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Figure 2: Competing reaction pathways. Path A represents direct coupling; Path B represents

cyclization to the oxazolone species.

Applications in Drug Development[3][4]
Peptide Synthesis (N-Capping)
2-Acetamidoacetyl chloride is an efficient reagent for "capping" the N-terminus of peptide

chains during solid-phase synthesis. Unlike acetic anhydride, which only adds an acetyl group,

this reagent adds an entire acetyl-glycine unit, extending the peptide backbone while blocking

the N-terminus.

Heterocyclic Synthesis
The compound is a precursor for various heterocycles.

Oxazolones: Controlled cyclization yields 2-methyl-5-oxazolone, a scaffold for amino acid

synthesis.
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Thiazoles: Reaction with thioamides can yield thiazole derivatives via Hantzsch thiazole

synthesis pathways.

Bio-orthogonal Labeling
Derivatives of this chloride (e.g., where the acetyl group is replaced or modified with an azide,

as in 2-azidoacetyl chloride) are used to introduce "click" chemistry handles. However, the

specific 2-acetamidoacetyl chloride is used when a non-reactive, stable acetamido linker is

required.

Handling & Safety Protocols
Hazard Classification: Corrosive, Lachrymator, Moisture Sensitive.

Engineering Controls: Always handle inside a fume hood. The hydrolysis releases HCl gas,

which is corrosive to respiratory tissues and metal equipment.

PPE: Wear chemical-resistant gloves (Nitrile or Neoprene), safety goggles, and a lab coat.

Quenching: Never add water directly to the bulk chemical. Quench excess reagent by adding

it dropwise to a large volume of ice-water or dilute sodium bicarbonate solution.

Storage: Store in a tightly sealed container under inert atmosphere (Nitrogen/Argon) at

. Decomposition is indicated by the formation of white solids (N-acetylglycine) and increased
pressure (HCl gas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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